Cas no 175354-56-0 (2-methoxy-6-trifluoromethyl-pyrimidin-4-ol)

• Product Name: 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol
• CAS No: 175354-56-0
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• MDL: MFCD16988116
• CID: 822629
• PubChem ID: 135504050
• Update Time: 2025-11-02

2-methoxy-6-trifluoromethyl-pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-(trifluoromethyl)pyrimidin-4(3H)-one
• 2-Methoxy-6-trifluoroMethyl-3H-pyriMidin-4-one
• 2-Methoxy-6-trifluoromethyl-pyrimidin-4-ol
• 2-Methoxy-6-trifluoromethyl-1H-pyrimidin-4-one
• AK132968
• 2-methoxy-6-(trifluoromethyl)-1H-pyrimidin-4-one
• FCH1687510
• AB0069323
• AX8254029
• ST2417022
• 2-methoxy-6-(trifluoromethyl)pyrimidin-4-ol
• Z4294
• 2-methoxy-6-(trifluorometh
• 175354-56-0
• ILOOCRYHYUMTKL-UHFFFAOYSA-N
• AKOS016845361
• DB-347246
• DTXSID30442712
• 2-methoxy-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CS-0150235
• MFCD16988116
• 2-methoxy-4-(trifluoromethyl)-1H-pyrimidin-6-one
• DS-2939
• SB57837
• SCHEMBL601281
• FS-3789
• 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol

• MDL： MFCD16988116
• Inchi： 1S/C6H5F3N2O2/c1-13-5-10-3(6(7,8)9)2-4(12)11-5/h2H,1H3,(H,10,11,12)
• InChI Key： ILOOCRYHYUMTKL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=N1)OC)=O)(F)F

Computed Properties

• Exact Mass: 194.03031189g/mol
• Monoisotopic Mass: 194.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol

Comprehensive Guide to 2-Methoxy-6-trifluoromethyl-pyrimidin-4-ol (CAS No. 175354-56-0): Properties, Applications, and Market Insights

The chemical compound 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol (CAS No. 175354-56-0) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic organic compound features a methoxy group at the 2-position and a trifluoromethyl group at the 6-position of the pyrimidine ring, making it a valuable building block for various synthetic applications. With the increasing demand for fluorinated compounds in drug discovery and crop protection, this molecule has become particularly relevant in contemporary chemical research.

From a structural perspective, 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol belongs to the class of substituted pyrimidines, which are known for their diverse biological activities. The presence of both electron-donating (methoxy) and electron-withdrawing (trifluoromethyl) groups on the aromatic system creates unique electronic properties that influence its reactivity and potential applications. Recent studies have highlighted the importance of such fluorinated heterocycles in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

The synthesis of 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol typically involves multi-step organic transformations starting from readily available pyrimidine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing emphasis on sustainable chemical processes in the industry. Researchers have developed various protocols for introducing the trifluoromethyl group under mild conditions, addressing one of the key challenges in organofluorine chemistry.

In pharmaceutical applications, 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol serves as a crucial intermediate for the preparation of biologically active molecules. Its structural features make it particularly valuable in the design of kinase inhibitors, which represent one of the most important classes of therapeutic agents in modern medicine. The compound's ability to participate in hydrogen bonding and π-π stacking interactions contributes to its utility in drug discovery programs targeting various disease pathways.

The agrochemical industry has also recognized the potential of 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol as a building block for novel crop protection agents. Fluorinated pyrimidines have demonstrated excellent performance as fungicides and herbicides, with improved environmental profiles compared to traditional products. The trifluoromethyl group enhances the biological activity and metabolic stability of these compounds, addressing the agricultural sector's need for more effective and sustainable solutions.

Recent advancements in catalysis and process chemistry have significantly improved the commercial viability of 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol. Manufacturers now employ innovative techniques such as continuous flow chemistry and catalytic fluorination to produce this compound with higher efficiency and reduced environmental impact. These developments align with the chemical industry's shift toward green manufacturing practices and circular economy principles.

From a regulatory perspective, 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol complies with major chemical control frameworks when handled appropriately. Proper risk assessment and safety protocols should always be followed during its synthesis, handling, and storage. The compound's physicochemical properties have been thoroughly characterized to ensure safe use in industrial and research settings.

The market for fluorinated pyrimidine derivatives like 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Industry analysts project continued expansion as new applications emerge in material science and specialty chemicals. The compound's versatility makes it particularly attractive for companies developing next-generation therapeutics and sustainable agricultural products.

Quality control of 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. Standard specifications typically call for ≥98% purity, with particular attention to the absence of process-related impurities that could affect downstream applications.

Looking ahead, research into 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol continues to uncover new possibilities. Recent studies explore its potential in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. The compound's unique electronic properties also make it interesting for applications in organic electronics and photovoltaic materials, demonstrating the expanding horizons for this versatile chemical building block.

For researchers and industry professionals seeking detailed technical information about 2-methoxy-6-trifluoromethyl-pyrimidin-4-ol (CAS No. 175354-56-0), comprehensive safety data sheets and technical bulletins are available from reputable chemical suppliers. These resources provide essential data on handling procedures, storage conditions, and compatibility information, ensuring safe and effective use of this valuable chemical intermediate.